Cas no 140455-12-5 (Benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-)

• Product Name: Benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-
• CAS No: 140455-12-5
• MF: C₈HF₇O₂
• MW: 262.081166982651
• CID: 1298419
• PubChem ID: 15134992
• Update Time: 2025-05-26

Benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-
• 2,3,4,6-Tetrafluoro-5-(trifluoromethyl)benzoic acid, 95%
• 140455-12-5
• 2,3,4,6-Tetrafluoro-5-(trifluoromethyl)benzoic acid
• MFCD32666046
• OSCIVOYEQYYBRK-UHFFFAOYSA-N
• perfluoro-3-methylbenzoic acid

• Inchi： 1S/C8HF7O2/c9-3-1(7(16)17)4(10)6(12)5(11)2(3)8(13,14)15/h(H,16,17)
• InChI Key： OSCIVOYEQYYBRK-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C(=C(C=1C(F)(F)F)F)F)F

Computed Properties

• Exact Mass: 261.98643
• Monoisotopic Mass: 261.98647640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on Benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-

Benzoic Acid, 2,3,4,6-Tetrafluoro-5-(Trifluoromethyl)-: A Comprehensive Overview

Benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- is a highly fluorinated aromatic compound with the CAS number 140455-12-5. This compound belongs to the class of benzoic acids and is characterized by its unique substitution pattern on the benzene ring. The presence of four fluorine atoms at positions 2, 3, 4, and 6, along with a trifluoromethyl group at position 5, makes it a highly fluorinated derivative of benzoic acid. Such fluorination significantly impacts its physical and chemical properties, making it a valuable compound in various applications.

The synthesis of benzoic acid, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- typically involves multi-step processes that include electrophilic substitution reactions on the benzene ring. The introduction of fluorine atoms and the trifluoromethyl group requires precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in fluorination techniques have enabled more efficient and selective syntheses of such compounds. For instance, the use of fluoroarenes as intermediates has been explored in recent studies to streamline the synthesis process.

One of the most notable applications of benzoic acid derivatives is in the pharmaceutical industry. The fluorinated nature of this compound enhances its lipophilicity and bioavailability, making it a potential candidate for drug development. Recent research has focused on evaluating its pharmacokinetic properties and its potential as a lead compound for treating various diseases. For example, studies have shown that such fluorinated benzoic acids can act as inhibitors for certain enzymes involved in metabolic disorders.

In addition to pharmaceutical applications, benzoic acid derivatives are also widely used in agrochemicals. The high stability and selectivity of benzoic acid derivatives make them effective as herbicides or fungicides. Recent breakthroughs in agricultural chemistry have highlighted their role in developing next-generation crop protection agents. For instance, researchers have reported that benzoic acid derivatives with specific substitution patterns exhibit potent activity against plant pathogens without adversely affecting beneficial organisms.

The electronic properties of benzoic acid derivatives also make them attractive candidates for use in organic electronics. The fluorination at multiple positions on the benzene ring alters the electronic characteristics of the molecule, enabling its use in organic semiconductors or light-emitting diodes (LEDs). Recent studies have demonstrated that such compounds can serve as efficient charge transport materials in organic electronic devices.

From an environmental perspective, understanding the fate and behavior of benzoic acid derivatives is crucial due to their widespread use. Recent research has focused on assessing their biodegradation rates and potential toxicity to aquatic organisms. Studies indicate that while these compounds are generally stable under environmental conditions, their persistence can pose risks to ecosystems if not properly managed.

In conclusion,benzoic acid derivatives, particularly benzoic acid derivatives with multiple fluorine substitutions, continue to be a focal point for scientific research due to their versatile applications across multiple industries. As advancements in synthetic methodologies and application development progress further insights into their potential will undoubtedly emerge making them even more indispensable in modern chemistry.